molecular formula C7H9BrN2 B2411447 3-(2-Bromoethyl)-3-but-3-ynyldiazirine CAS No. 2432830-88-9

3-(2-Bromoethyl)-3-but-3-ynyldiazirine

Cat. No. B2411447
CAS RN: 2432830-88-9
M. Wt: 201.067
InChI Key: QZBVOMJKDDMRPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(2-Bromoethyl)-3-but-3-ynyldiazirine (BED) is a diazirine compound that has been widely used in scientific research. It is a photoactivatable crosslinker that can covalently bind to proteins and nucleic acids upon exposure to UV light. BED has been used in a variety of biochemical and physiological studies, including protein-protein interactions, protein-DNA interactions, and protein-lipid interactions.

Scientific Research Applications

2. Synthesis of Heterocyclic Compounds The compound is also instrumental in synthesizing new heterocyclic compounds incorporating sulfamoyl moiety, aimed at antimicrobial applications. This versatile, readily accessible molecule was used to synthesize various derivatives suitable as antimicrobial agents, showcasing its role in developing compounds with potential therapeutic applications (Darwish et al., 2014).

3. Development of Radiotracers for PET 5-(2-radiohaloethyl)- and 5-(2-radiohalovinyl)-2′-deoxyuridines synthesized from 3-(2-Bromoethyl)-3-but-3-ynyldiazirine demonstrate potential as radiotracers for monitoring cancer gene therapy with positron emission tomography (PET), presenting a vital application in diagnostic imaging and monitoring therapeutic interventions in oncology (Yu et al., 2003).

4. Exploration of Synthetic Pathways in Pharmaceutical Chemistry The compound plays a role in the synthesis of novel 3-sulfonamido-2,3,4,5-tetrahydro-1,5-benzothiazepines, showcasing its relevance in pharmaceutical chemistry. This synthesis demonstrates its utility in developing molecules with potential therapeutic applications, emphasizing its importance in drug development and design (Karikomi et al., 2008).

properties

IUPAC Name

3-(2-bromoethyl)-3-but-3-ynyldiazirine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H9BrN2/c1-2-3-4-7(5-6-8)9-10-7/h1H,3-6H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZBVOMJKDDMRPB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCCC1(N=N1)CCBr
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H9BrN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

201.06 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine

CAS RN

2432830-88-9
Record name 3-(2-bromoethyl)-3-(but-3-yn-1-yl)-3H-diazirine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.